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NU-7107 at a Glance

The table below summarizes the available key information on NU-7107.

Property Description

Name NU-7107 [1]

CAS Number 503465-21-2 [1]

Molecular Formula C₁₈H₁₉N₃O₂ [1]

Molecular Weight 309.36 g/mol [1]

Description Potent DNA-PK inhibitor with potential anticancer activity [1]

Melting Point 208-209 °C (Solv: ethanol) [1]

Predicted Boiling Point 461.5±55.0 °C [1]

Predicted Density 1.30±0.1 g/cm³ [1]
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NU-7107 & the PIKK Family

NU-7107 is a small-molecule inhibitor that specifically targets DNA-dependent protein kinase (DNA-PK),

a member of the phosphoinositide 3-kinase-related kinase (PIKK) family [1].

The PIKK family consists of large Ser/Thr protein kinases that are structurally related to PI3Ks but are

involved in diverse cellular processes like DNA damage response and metabolic control [2] [3]. The

following diagram illustrates the classification of the PI3K superfamily, showing how DNA-PK and other

PIKK members relate to the classical PI3K classes.
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As a DNA-PK inhibitor, NU-7107 disrupts a key mechanism in the DNA damage response, specifically the

non-homologous end joining (NHEJ) repair pathway. This activity underlies its potential as an anticancer

agent, as it can sensitize cancer cells to DNA-damaging therapies [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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